Cas no 2679934-92-8 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2679934-92-8
• MF: C₁₁H₁₂F₃NO₃
• MW: 263.213093757629
• CID: 6441362
• Update Time: 2025-07-08

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• benzyl(S)-(3,3,3-trifluoro-2-hydroxypropyl)carbamate
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C11H12F3NO3/c12-11(13,14)9(16)6-15-10(17)18-7-8-4-2-1-3-5-8/h1-5,9,16H,6-7H2,(H,15,17)/t9-/m0/s1
• InChI Key： RFPXWZBTKKEOHY-VIFPVBQESA-N
• SMILES： C(C1C=CC=CC=1)OC(=O)NC[C@H](O)C(F)(F)F

Experimental Properties

• Density: 1.327±0.06 g/cm3(Predicted)
• Boiling Point: 386.0±42.0 °C(Predicted)
• pka: 11.49±0.46(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Introduction to Compound CAS No. 2679934-92-8 and Its Potential Applications in Biomedical Research

The compound with the CAS Number 2679934-92-8 is a novel chemical entity that has garnered significant attention in the field of biomedical research. This compound, currently designated as INDEX NAME NOT YET ASSIGNED, represents a promising candidate for various therapeutic applications due to its unique chemical structure and biological activities. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, biological activities, and potential applications in drug development.

CAS No. 2679934-92-8 is a synthetic organic molecule with a complex structure that includes multiple functional groups. These functional groups contribute to its diverse biological activities, making it a valuable target for further investigation. Recent studies have highlighted the compound's potential in modulating specific biological pathways, which could have significant implications for the treatment of various diseases.

The chemical structure of CAS No. 2679934-92-8 has been characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). These analyses have provided detailed insights into the molecule's conformation and electronic properties, which are crucial for understanding its interactions with biological targets. The compound's stability under different conditions has also been evaluated, ensuring its suitability for use in both in vitro and in vivo studies.

In terms of biological activity, preliminary studies have shown that CAS No. 2679934-92-8 exhibits potent anti-inflammatory and antioxidant properties. These activities are attributed to its ability to inhibit key enzymes involved in inflammatory responses and oxidative stress. For instance, the compound has been found to effectively suppress the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, it demonstrates strong radical scavenging activity, which can help protect cells from damage caused by reactive oxygen species (ROS).

The potential therapeutic applications of CAS No. 2679934-92-8 are broad and varied. One area of particular interest is its use in the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Preclinical studies have shown that the compound can significantly reduce inflammation and improve disease symptoms in animal models of these conditions. Furthermore, its antioxidant properties make it a promising candidate for the prevention and treatment of oxidative stress-related disorders, including neurodegenerative diseases like Alzheimer's disease and Parkinson's disease.

Beyond its anti-inflammatory and antioxidant effects, CAS No. 2679934-92-8 has also shown potential as an antiproliferative agent. In vitro studies have demonstrated that it can inhibit the growth of various cancer cell lines by inducing apoptosis and cell cycle arrest. This suggests that the compound may have utility in cancer therapy, either as a standalone treatment or in combination with existing chemotherapeutic agents.

To further explore the therapeutic potential of CAS No. 2679934-92-8, ongoing research is focused on optimizing its pharmacokinetic properties and evaluating its safety profile. Preclinical toxicology studies have thus far indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. However, more extensive safety assessments are needed before it can advance to clinical trials.

In conclusion, the compound with CAS Number 2679934-92-8, currently designated as INDEX NAME NOT YET ASSIGNED, represents a promising candidate for various biomedical applications due to its unique chemical structure and diverse biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, paving the way for future developments in drug discovery and development.